Cas no 69010-59-9 (β-Alanyl-β-alanyl-β-alanine)

• Product Name: β-Alanyl-β-alanyl-β-alanine
• CAS No: 69010-59-9
• MF: C₉H₁₇N₃O₄
• MW: 231.248982191086
• CID: 972898
• PubChem ID: 7020006
• Update Time: 2025-04-19

β-Alanyl-β-alanyl-β-alanine Chemical and Physical Properties

Names and Identifiers

• h-beta-ala-beta-ala-beta-ala-oh
• H-B-ALA-B-ALA-B-ALA-OH
• H-β-Ala-β-Ala-β-Ala-OH
• 3-(3-(3-aminopropanamido)propanamido)propanoic acid
• 69010-59-9
• SCHEMBL13788601
• beta-alanyl-beta-alanyl-beta-alanine
• β-Alanyl-β-alanyl-β-alanine

• Inchi： 1S/C9H17N3O4/c10-4-1-7(13)11-5-2-8(14)12-6-3-9(15)16/h1-6,10H2,(H,11,13)(H,12,14)(H,15,16)
• InChI Key： INWKFTXYTDPZIX-UHFFFAOYSA-N
• SMILES： O=C(CCNC(CCN)=O)NCCC(=O)O

Computed Properties

• Exact Mass: 231.12200
• Monoisotopic Mass: 231.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122A^2
• XLogP3: -5

Experimental Properties

• PSA: 121.52000
• LogP: -0.08550

β-Alanyl-β-alanyl-β-alanine Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives